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Abstract: The ceria-zirconia (CeO2-ZrOz) mixed oxide system is of paramount importance in a
variety of high-technology applications, most notably in automotive catalysis for exhaust gas
treatment. The remarkable properties of these materials, including their high oxygen storage
capacity (OSC), enhanced thermal stability, and superior catalytic activity, are intricately linked
to their phase behavior. This guide provides a comprehensive exploration of the CeO2-ZrO:z
phase diagram, elucidating the relationship between composition, temperature, and crystal
structure. Furthermore, it delves into the profound implications of the phase diagram on the
material's functional properties, offering insights for researchers, scientists, and professionals
in materials science and catalyst development.

Introduction to the Ceria-Zirconia System

Cerium oxide (ceria) is a crucial component in three-way catalysts (TWCs) due to its ability to
store and release oxygen, facilitating the conversion of harmful exhaust gases like carbon
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monoxide (CO), nitrogen oxides (NOx), and unburnt hydrocarbons into less toxic substances.
[1] However, pure ceria suffers from poor thermal stability at the high temperatures experienced
in automotive exhausts, leading to a loss of surface area and catalytic activity.[1][2] The
incorporation of zirconium oxide (zirconia) into the ceria lattice to form a solid solution
significantly enhances its thermal stability and oxygen storage capacity.[3][4] The synergy
between ceria and zirconia gives rise to a complex and fascinating phase behavior, which is
key to tailoring the material's properties for specific applications.[5]

The CeO2-ZrOz2 Phase Diagram: A Detailed Overview

The Ce02-ZrO2 phase diagram describes the stable crystalline phases of the mixed oxide
system as a function of composition (the molar ratio of CeO2 to ZrOz2) and temperature.
Understanding this diagram is fundamental to predicting and controlling the properties of ceria-
zirconia materials. The system is characterized by the presence of monoclinic, tetragonal, and
cubic solid solutions.[6][7]

Pure zirconia (ZrO3z) exists in three crystalline forms: a monoclinic phase (m) at room
temperature, which transforms to a tetragonal phase (t) at around 1170°C, and finally to a cubic
fluorite structure (c) at 2370°C.[8] Pure ceria (CeO3), on the other hand, possesses a stable
cubic fluorite structure from room temperature up to its melting point.

The addition of CeOz2 to ZrO: stabilizes the tetragonal and cubic phases at lower temperatures.
[9] The phase diagram is complex, with some discrepancies in the exact phase boundaries
reported in the literature, largely due to differences in sample preparation and the long time
required to reach equilibrium.[6][9] A generally accepted representation of the phase diagram
below 1400°C indicates the presence of several key regions:[6][7][10][11]

e Monoclinic (m) Phase: At low CeO2 concentrations and lower temperatures, a monoclinic
solid solution is the stable phase.

o Tetragonal (t, t', t") Phases: With increasing CeO2 content and/or temperature, a tetragonal
solid solution becomes stable. It's important to note that different tetragonal phases (t, t', and
t") have been identified, which are distinguished by their c/a lattice parameter ratio.[10][11]
The t" phase is a metastable, non-transformable phase often found in materials prepared by
soft-chemistry routes.
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e Cubic (c) Phase: At high CeO2 concentrations and high temperatures, a cubic solid solution
with a fluorite structure is the stable phase.

o Two-Phase Regions: The phase diagram also features regions where two phases coexist in
equilibrium, such as monoclinic + cubic and tetragonal + cubic.[6][7]

A eutectoid reaction is reported to occur at approximately 1050°C, where the tetragonal solid
solution decomposes into monoclinic and cubic solid solutions.[6][7]
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Caption: Common synthesis workflows for CeO2-ZrO2z mixed oxides.

Characterization Techniques

A suite of characterization techniques is essential to understand the structure-property
relationships in the CeO2-ZrOz system.
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» X-ray Diffraction (XRD): This is the primary technique for identifying the crystalline phases
present in the material and for determining lattice parameters and crystallite size. [12][13]
[14]* Raman Spectroscopy: This technique is particularly useful for distinguishing between
the cubic and tetragonal phases, which can be challenging with XRD alone, especially for
nanocrystalline materials. [11][15]* Electron Microscopy (SEM and TEM): Scanning Electron
Microscopy (SEM) and Transmission Electron Microscopy (TEM) provide information about
the morphology, particle size, and microstructure of the materials. [16][17]* BET Surface
Area Analysis: The Brunauer-Emmett-Teller (BET) method is used to measure the specific
surface area of the powders, which is a critical parameter for catalytic applications. [18]*
Temperature-Programmed Reduction (TPR): H2-TPR is used to evaluate the reducibility of
the ceria in the mixed oxide, which is directly related to its OSC. [19][20]

Conclusion

The Ce02-ZrO2 phase diagram is a powerful tool for understanding and predicting the
properties of this technologically important class of materials. The formation of solid solutions
with varying compositions leads to a range of crystal structures, from monoclinic to tetragonal
to cubic, each with distinct implications for the material's thermal stability, oxygen storage
capacity, catalytic activity, and mechanical properties. By carefully controlling the synthesis
conditions, it is possible to tailor the phase composition and microstructure of CeO2-ZrO2z mixed
oxides to optimize their performance in a wide array of applications, from environmental
catalysis to advanced structural ceramics.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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